Cas no 945897-16-5 (4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine)

• Product Name: 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine
• CAS No: 945897-16-5
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 5733704
• Update Time: 2025-07-19

4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(3-methoxy-1-piperidinyl)-
• 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine

• Inchi： 1S/C10H14ClN3O/c1-15-8-3-2-4-14(6-8)10-5-9(11)12-7-13-10/h5,7-8H,2-4,6H2,1H3
• InChI Key： GVZJERYUHLZXOM-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCCC(OC)C2)=CC(Cl)=N1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 364.5±42.0 °C(Predicted)
• pka: 3.53±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine

Comprehensive Overview of 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine (CAS No. 945897-16-5)

4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine (CAS No. 945897-16-5) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a chloro-substituted pyrimidine core linked to a 3-methoxypiperidine moiety, making it a versatile intermediate for drug discovery. Its molecular structure (C10H14ClN3O) and functional groups have attracted attention in the development of kinase inhibitors and other bioactive molecules. Researchers are increasingly exploring its applications in targeted therapies, aligning with the growing demand for precision medicine solutions.

The compound's heterocyclic architecture contributes to its unique physicochemical properties, including moderate lipophilicity (LogP ~2.1) and good solubility in organic solvents. These characteristics make 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine particularly valuable in medicinal chemistry optimization programs. Recent studies highlight its role as a building block for protein kinase modulators, addressing current industry focus areas such as cancer therapeutics and neurodegenerative disease research. The methoxy group enhances metabolic stability, while the chloro substituent provides an excellent handle for further derivatization through cross-coupling reactions.

From a synthetic chemistry perspective, CAS 945897-16-5 demonstrates remarkable versatility in nucleophilic aromatic substitution (SNAr) reactions. The electron-deficient pyrimidine ring readily undergoes displacement with various nucleophiles, enabling efficient library synthesis for high-throughput screening. This property aligns with current trends in fragment-based drug discovery and combinatorial chemistry. Pharmaceutical companies are particularly interested in its potential to generate selective kinase inhibitors, as evidenced by recent patent literature focusing on JAK/STAT pathway modulators and PI3K inhibitors.

Quality control of 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine typically involves HPLC analysis (usually >95% purity) and comprehensive spectroscopic characterization (1H/13C NMR, LC-MS). The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it practical for laboratory use. Current Good Manufacturing Practice (cGMP) compliant synthesis routes have been developed to meet the growing demand from contract research organizations and pharmaceutical innovators. These developments respond to the industry's need for reliable, scalable sources of high-value chemical intermediates.

Emerging applications of 945897-16-5 extend beyond human therapeutics into agricultural chemistry, where its structural features show promise for developing novel plant growth regulators. The compound's ability to modulate biological pathways has sparked interest in sustainable crop protection solutions, particularly in the context of climate-resilient agriculture. Researchers are investigating its potential as a scaffold for environmentally benign pesticides, addressing global concerns about food security and green chemistry principles.

The commercial availability of 4-chloro-6-(3-methoxypiperidin-1-yl)pyrimidine through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing trends reflect its status as a premium research chemical, with costs varying based on quantity and purity specifications. Safety data sheets indicate standard handling precautions for laboratory chemicals, emphasizing proper ventilation and personal protective equipment. These precautions align with modern laboratory safety protocols and risk assessment practices that dominate current scientific discourse.

Future research directions for CAS 945897-16-5 include exploration of its enantiomeric forms (given the chiral center in the piperidine ring) and development of novel synthetic methodologies for its incorporation into complex molecular architectures. The compound's growing importance in medicinal chemistry is evidenced by its inclusion in several drug discovery pipelines, particularly for orphan diseases and personalized medicine approaches. Its structural features continue to inspire innovative synthetic strategies in academic and industrial settings alike.